Cas no 1396683-57-0 (3-(2-methoxyphenyl)methyl-5-{1-2-(methylsulfanyl)benzoylazetidin-3-yl}-1,2,4-oxadiazole)

• Product Name: 3-(2-methoxyphenyl)methyl-5-{1-2-(methylsulfanyl)benzoylazetidin-3-yl}-1,2,4-oxadiazole
• CAS No: 1396683-57-0
• MF: C₂₁H₂₁N₃O₃S
• MW: 395.47474360466
• CID: 6032104
• PubChem ID: 71784339
• Update Time: 2025-07-31

3-(2-methoxyphenyl)methyl-5-{1-2-(methylsulfanyl)benzoylazetidin-3-yl}-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyphenyl)methyl-5-{1-2-(methylsulfanyl)benzoylazetidin-3-yl}-1,2,4-oxadiazole
• VU0531261-1
• (3-(3-(2-methoxybenzyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)(2-(methylthio)phenyl)methanone
• 1396683-57-0
• AKOS024531159
• [3-[3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl]azetidin-1-yl]-(2-methylsulfanylphenyl)methanone
• 3-[(2-methoxyphenyl)methyl]-5-{1-[2-(methylsulfanyl)benzoyl]azetidin-3-yl}-1,2,4-oxadiazole
• F6064-5300

• Inchi： 1S/C21H21N3O3S/c1-26-17-9-5-3-7-14(17)11-19-22-20(27-23-19)15-12-24(13-15)21(25)16-8-4-6-10-18(16)28-2/h3-10,15H,11-13H2,1-2H3
• InChI Key： OJBHVLMGADRGOB-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(N1CC(C2=NC(CC3C=CC=CC=3OC)=NO2)C1)=O

Computed Properties

• Exact Mass: 395.13036271g/mol
• Monoisotopic Mass: 395.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 93.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on 3-(2-methoxyphenyl)methyl-5-{1-2-(methylsulfanyl)benzoylazetidin-3-yl}-1,2,4-oxadiazole

Comprehensive Analysis of 3-(2-methoxyphenyl)methyl-5-{1-2-(methylsulfanyl)benzoylazetidin-3-yl}-1,2,4-oxadiazole (CAS No. 1396683-57-0)

The compound 3-(2-methoxyphenyl)methyl-5-{1-2-(methylsulfanyl)benzoylazetidin-3-yl}-1,2,4-oxadiazole (CAS No. 1396683-57-0) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique combination of 1,2,4-oxadiazole and azetidine moieties, along with methoxyphenyl and methylsulfanyl substituents, makes it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in modern therapeutics.

In recent years, the demand for novel small-molecule compounds with tailored biological activities has surged, driven by advancements in precision medicine and computational drug design. The 1,2,4-oxadiazole scaffold, a key feature of this compound, is known for its metabolic stability and ability to mimic peptide bonds, making it a valuable building block in medicinal chemistry. Meanwhile, the azetidine ring contributes to conformational rigidity, which can enhance binding affinity to biological targets. These attributes align with current trends in fragment-based drug discovery and structure-activity relationship (SAR) optimization.

The methylsulfanyl group in this molecule is another critical functional element, often associated with improved pharmacokinetic properties such as membrane permeability and half-life extension. This feature resonates with industry efforts to address drug-likeness challenges, a frequent topic in pharmaceutical forums and research publications. Additionally, the methoxyphenyl moiety may contribute to π-stacking interactions with aromatic residues in target proteins, a mechanism frequently exploited in cancer therapeutics and neurodegenerative disease research.

From a synthetic chemistry perspective, the construction of 3-(2-methoxyphenyl)methyl-5-{1-2-(methylsulfanyl)benzoylazetidin-3-yl}-1,2,4-oxadiazole presents interesting challenges. Modern flow chemistry techniques and catalytic C-H activation methods could be employed to streamline its production, topics currently trending in green chemistry discussions. The compound's CAS registry number (1396683-57-0) serves as a unique identifier in chemical databases, facilitating patent searches and prior art analysis for researchers developing analogous structures.

Analytical characterization of this compound typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography, reflecting the growing integration of multi-technique approaches in molecular characterization. These methods are crucial for verifying the compound's purity and confirming its three-dimensional structure - essential data for intellectual property protection and regulatory submissions in drug development pipelines.

In the context of drug repurposing strategies, which have gained prominence since the COVID-19 pandemic, molecules like 1396683-57-0 may offer unexplored therapeutic potential. Computational approaches such as molecular docking and AI-driven target prediction could rapidly screen this compound against emerging biological targets, a methodology frequently discussed in digital chemistry circles. The compound's structural features suggest possible activity against protein-protein interaction targets, an area of intense research in undruggable target exploration.

As the pharmaceutical industry continues to emphasize targeted therapies and personalized medicine, the nuanced structural features of 3-(2-methoxyphenyl)methyl-5-{1-2-(methylsulfanyl)benzoylazetidin-3-yl}-1,2,4-oxadiazole position it as an interesting case study in rational drug design. Its development trajectory may provide insights into overcoming common hurdles in lead optimization, such as improving oral bioavailability and reducing off-target effects - challenges frequently searched by medicinal chemists in professional databases.

The compound's potential extends beyond human health applications. In agricultural chemistry, similar structures have shown promise as plant growth regulators or pest control agents, aligning with global demands for sustainable agriculture solutions. The oxadiazole core, in particular, has demonstrated various biological activities in crop protection research, making this compound relevant to agrochemical innovation discussions.

From a commercial perspective, the synthesis and supply of CAS 1396683-57-0 reflect broader trends in the fine chemicals market, where there is growing demand for custom synthesis services and building blocks for drug discovery. The compound's structural complexity places it in the high-value intermediates category, a segment experiencing rapid growth due to increased outsourcing by pharmaceutical companies.

In conclusion, 3-(2-methoxyphenyl)methyl-5-{1-2-(methylsulfanyl)benzoylazetidin-3-yl}-1,2,4-oxadiazole represents an intriguing example of modern heterocyclic chemistry with multifaceted potential. Its study contributes to several cutting-edge research areas, from computer-aided drug design to green synthesis methodologies, while addressing persistent challenges in molecular optimization and translational research. As the scientific community continues to explore its properties and applications, this compound may emerge as a valuable tool in addressing unmet medical and agricultural needs.